SGLT2

Target Description

Sodium-glucose co-transporter 2 (SGLT2) is a protein primarily found in the proximal tubules of the kidneys. Its main physiological function is to reabsorb approximately 90% of the filtered glucose from the urine back into the bloodstream. SGLT2 inhibitors are a class of medications that block this transporter, leading to increased glucose excretion in the urine and reduced blood glucose levels, making them a key therapeutic target for managing type 2 diabetes mellitus and related cardiovascular/renal conditions.